4-bromo-1-(bromodifluoromethyl)-1H-pyrazole
Overview
Description
4-bromo-1-(bromodifluoromethyl)-1H-pyrazole is a fluorinated heterocyclic compound that has been the subject of much scientific research in the past few decades. This compound has a wide range of applications in the fields of organic chemistry, medicinal chemistry, and materials science. It is a versatile building block for the synthesis of a variety of compounds, and has been used to synthesize a range of pharmaceuticals, agrochemicals, and materials. In addition, 4-bromo-1-(bromodifluoromethyl)-1H-pyrazole has been studied for its biochemical and physiological effects, and its potential to be used in lab experiments.
Scientific Research Applications
- Field : Medical and Biological Research
- Application : The compound is used in the investigation of antifungal properties .
- Method : The compound is synthesized and then applied to cultures of Candida albicans, an opportunistic fungal pathogen .
- Results : The research is aimed at addressing the evolution of drug-resistant C. albicans fungal pathogens, which is a major concern in the treatment of patients .
- Field : Organic Chemistry
- Application : The compound is used in the bromination of organic molecules .
- Method : The electrochemical oxidation of bromide to bromine is used to reduce waste by avoiding chemical oxidants . Various alkenes could be converted to their corresponding dibromides, bromohydrines, bromohydrin ethers and cyclized products in good to excellent yields .
- Results : The optimal concentration of hydrobromic acid was identified at 180 mM which resulted in a yield of 85% of the bromohydrin and 9% of the dibromide .
- Field : Organic Synthesis
- Application : The compound is used in the synthesis of 4-Phenyl-1,8-naphthalimide .
- Method : The compound is synthesized by imidation of commercially available 4-bromo-1,8-naphthalic anhydride, followed by Suzuki coupling with phenyl boronic acid, both under microwave heating .
- Results : The microwave-assisted reactions were found to be faster and more efficient than reactions carried out by heating in oil-baths .
Antifungal Properties of Synthetic Dimethyl-4-Bromo-1
Electrochemical Bromofunctionalization of Alkenes
Microwave-Assisted Synthesis
- Field : Medical and Biological Research
- Application : The compound is used in the investigation of antifungal properties .
- Method : The compound is synthesized and then applied to cultures of Candida albicans, an opportunistic fungal pathogen .
- Results : The research is aimed at addressing the evolution of drug-resistant C. albicans fungal pathogens, which is a major concern in the treatment of patients .
- Field : Organic Synthesis
- Application : The compound is used in the synthesis of 4-Phenyl-1,8-naphthalimide .
- Method : The compound is synthesized by imidation of commercially available 4-bromo-1,8-naphthalic anhydride, followed by Suzuki coupling with phenyl boronic acid, both under microwave heating .
- Results : The microwave-assisted reactions were found to be faster and more efficient than reactions carried out by heating in oil-baths .
Synthetic Dimethyl-4-Bromo-1-(Substituted Benzoyl) Pyrrolo[1,2-a] Quinoline-2,3-Dicarboxylates Analogues
Microwave-Assisted Synthesis and Fluorescent Properties of 4-Phenyl-1,8-naphthalimide
- Investigation of Antifungal Properties of Synthetic Dimethyl-4-Bromo-1-(Substituted Benzoyl) Pyrrolo[1,2-a] Quinoline-2,3-Dicarboxylates Analogues
- Field : Medical and Biological Research
- Application : The compound is used in the investigation of antifungal properties .
- Method : The compound is synthesized and then applied to cultures of Candida albicans, an opportunistic fungal pathogen .
- Results : The research is aimed at addressing the evolution of drug-resistant C. albicans fungal pathogens, which is a major concern in the treatment of patients .
properties
IUPAC Name |
4-bromo-1-[bromo(difluoro)methyl]pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2Br2F2N2/c5-3-1-9-10(2-3)4(6,7)8/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADSBPQWZGFOPAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1C(F)(F)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2Br2F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.88 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-1-(bromodifluoromethyl)-1H-pyrazole |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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